Cas no 61717-02-0 (1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-)

1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- structure
61717-02-0 structure
Product name:1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
CAS No:61717-02-0
MF:C8H12N4O3
MW:212.205881118774
CID:468647
PubChem ID:71392931

1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
    • 1-butyl-3-nitropyrazole-4-carboxamide
    • DTXSID90814719
    • 1-Butyl-3-nitro-1H-pyrazole-4-carboxamide
    • 61717-02-0
    • Inchi: InChI=1S/C8H12N4O3/c1-2-3-4-11-5-6(7(9)13)8(10-11)12(14)15/h5H,2-4H2,1H3,(H2,9,13)
    • InChI Key: AIWKPOPTHLMABM-UHFFFAOYSA-N
    • SMILES: CCCCN1C=C(C(=N1)[N+](=O)[O-])C(=O)N

Computed Properties

  • Exact Mass: 212.09106
  • Monoisotopic Mass: 212.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 104.05

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